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Compound of Interest

Compound Name: Tetrachlorocatechol

Cat. No.: B074200 Get Quote

Essential Safety and Handling Guide for
Tetrachlorocatechol
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of Tetrachlorocatechol (CAS No. 1198-55-6). The following procedures

are designed for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Chemical and Hazard Data
Tetrachlorocatechol is a corrosive and irritant compound that is harmful if swallowed and

causes serious eye damage.[1][2] It is also classified as very toxic to aquatic life.[1] Adherence

to stringent safety protocols is mandatory when handling this chemical.

Table 1: Physical, Chemical, and Hazard Properties of Tetrachlorocatechol
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Property Value Source(s)

Molecular Formula C₆H₂Cl₄O₂ [1][2]

Molecular Weight 247.89 g/mol [2][3]

Appearance Off-White Solid [3]

Melting Point 193-195 °C [2][3][4]

GHS Hazard Statements H302: Harmful if swallowed [2][3][4]

H318: Causes serious eye

damage
[2][3][4]

H400: Very toxic to aquatic life [1][2][3]

Signal Word Danger [2][3]

Storage Class Code 11 (Combustible Solids) [2][4]

WGK (Water Hazard Class) 3 (Highly hazardous for water) [2][3]

Operational Plan: Handling and Storage
A systematic approach to handling Tetrachlorocatechol is crucial to minimize exposure and

ensure a safe laboratory environment.

Engineering Controls: All operations involving Tetrachlorocatechol must be conducted in a

certified chemical fume hood.[5]

Emergency Equipment: Verify that a safety shower and an eyewash station are unobstructed

and fully operational before beginning any work.[5]

Gather Materials: Prepare all necessary equipment, reagents, and waste containers in

advance to minimize movement and handling time.

Inspect PPE: Thoroughly inspect all Personal Protective Equipment (PPE) for any signs of

damage or degradation before use.[5]

The following PPE is mandatory when handling Tetrachlorocatechol.
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Table 2: Personal Protective Equipment for Tetrachlorocatechol

Protection Type Equipment Specification Source(s)

Eye and Face

Chemical safety goggles and a

full-face shield are required to

protect against dust and

potential splashes.

[4][5][6]

Hand

Chemically resistant gauntlet

gloves (e.g., Butyl rubber,

Neoprene, Nitrile rubber)

extending up the forearm.

Inspect gloves for integrity

before each use. Never wear

leather or fabric gloves.

[5][6][7][8]

Respiratory

A minimum of a NIOSH-

approved N95 dust mask is

required.[2][4] For procedures

with a higher risk of

aerosolization, a half-face

respirator with a combination

organic vapor/acid gas/HEPA

filter is recommended.

[5]

Body

A standard lab coat is required

for all procedures. For

operations with a significant

risk of contamination, wear

chemical-resistant coveralls or

a disposable protective suit

(e.g., Tyvek).

[5][7]

Grounding: When transferring the solid, ground equipment to prevent static discharge.

Avoid Dust Formation: Handle Tetrachlorocatechol carefully to avoid generating dust.
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Weighing: If weighing the solid, do so within the chemical fume hood in a tared, sealed

container.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to

prevent splashing.

Post-Handling: After handling, thoroughly wash hands and forearms with soap and water. Do

not eat, drink, or smoke in the laboratory area.

Store containers in a cool, dry, dark, and well-ventilated area.[3]

Keep containers tightly sealed and away from incompatible materials such as strong

oxidizing agents.[5]

Store in a location designated for combustible solids.[2][4]

Emergency Procedures
Immediate and appropriate action during an emergency is critical to mitigate harm.

Evacuate: Immediately alert others and evacuate the immediate spill area.

Isolate: Close doors to the affected area to prevent the spread of dust.[9]

Protect: Do not re-enter without appropriate PPE, including respiratory protection.

Containment: If the spill is small, cover it with a compatible absorbent material (e.g.,

vermiculite, sand). Avoid raising dust.

Cleanup: Carefully sweep or scoop the contained material into a designated, labeled

hazardous waste container.[5]

Decontaminate: Clean the spill area with a suitable solvent, followed by a thorough wash

with soap and water.[5]

Ventilate: Allow the area to ventilate thoroughly before resuming work.
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Exposure Route Immediate Action Source(s)

Skin Contact

Immediately remove all

contaminated clothing. Flush

the affected skin with copious

amounts of water for at least

15 minutes, using a safety

shower if necessary. Wash the

area thoroughly with soap and

water. Seek medical attention

if irritation develops or persists.

[5][6][9]

Eye Contact

Immediately flush the eyes

with large amounts of water for

at least 15 minutes at an

eyewash station, occasionally

lifting the upper and lower

eyelids to ensure complete

rinsing.[5][9] Seek immediate

medical attention.

[5][6][9]

Inhalation

Move the affected individual to

fresh air immediately. If

breathing has stopped, provide

artificial respiration. Seek

immediate medical attention.

[5]

Ingestion

Do NOT induce vomiting.

Rinse the mouth thoroughly

with water. If the person is

conscious, have them drink

one or two glasses of water to

dilute the chemical. Seek

immediate medical attention.

Call a poison control center for

guidance.

[5][10][11]

Disposal Plan
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All waste containing Tetrachlorocatechol must be treated as hazardous waste.

Waste Collection: All contaminated materials, including disposable PPE, absorbent materials

from spills, and empty or partially used containers, must be collected in a designated,

sealed, and clearly labeled hazardous waste container.[5]

Container Management: Ensure the waste container is compatible with the chemical and is

kept closed except when adding waste.

Labeling: The waste container must be labeled "Hazardous Waste" and include the chemical

name "Tetrachlorocatechol."

Regulatory Compliance: Disposal must be conducted through a licensed hazardous waste

disposal facility, in strict accordance with all local, state, and federal regulations.[12] Never

pour Tetrachlorocatechol waste down the drain or dispose of it with regular laboratory

trash.[12]

Workflow Visualization
The following diagram illustrates the standard operational workflow for safely handling

Tetrachlorocatechol.

Caption: Workflow for safe handling of Tetrachlorocatechol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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